Cas no 2229435-81-6 (1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine)
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine
- EN300-1878536
- 2229435-81-6
-
- Inchi: 1S/C11H12F2N4/c12-11(13)10(14)6-8-7-17(16-15-8)9-4-2-1-3-5-9/h1-5,7,10-11H,6,14H2
- InChI Key: LPNCQBZLELDQMX-UHFFFAOYSA-N
- SMILES: FC(C(CC1=CN(C2C=CC=CC=2)N=N1)N)F
Computed Properties
- Exact Mass: 238.10300272g/mol
- Monoisotopic Mass: 238.10300272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 56.7Ų
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1878536-0.05g |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
2229435-81-6 | 0.05g |
$1573.0 | 2023-09-18 | ||
| Enamine | EN300-1878536-0.1g |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
2229435-81-6 | 0.1g |
$1648.0 | 2023-09-18 | ||
| Enamine | EN300-1878536-0.25g |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
2229435-81-6 | 0.25g |
$1723.0 | 2023-09-18 | ||
| Enamine | EN300-1878536-0.5g |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
2229435-81-6 | 0.5g |
$1797.0 | 2023-09-18 | ||
| Enamine | EN300-1878536-1.0g |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
2229435-81-6 | 1g |
$1872.0 | 2023-05-23 | ||
| Enamine | EN300-1878536-2.5g |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
2229435-81-6 | 2.5g |
$3670.0 | 2023-09-18 | ||
| Enamine | EN300-1878536-5.0g |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
2229435-81-6 | 5g |
$5429.0 | 2023-05-23 | ||
| Enamine | EN300-1878536-10.0g |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
2229435-81-6 | 10g |
$8049.0 | 2023-05-23 | ||
| Enamine | EN300-1878536-1g |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
2229435-81-6 | 1g |
$1872.0 | 2023-09-18 | ||
| Enamine | EN300-1878536-5g |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
2229435-81-6 | 5g |
$5429.0 | 2023-09-18 |
1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine
Comprehensive Overview of 1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine (CAS No. 2229435-81-6)
The compound 1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine (CAS No. 2229435-81-6) is a fluorinated organic molecule featuring a unique combination of a 1,2,3-triazole ring and a difluoropropan-2-amine backbone. This structure has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of the 1-phenyl-1H-1,2,3-triazol-4-yl moiety enhances its binding affinity to biological targets, while the difluoro group improves metabolic stability and bioavailability.
Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds, particularly those with heterocyclic scaffolds like 1,2,3-triazoles. Researchers are actively exploring CAS No. 2229435-81-6 as a precursor for developing kinase inhibitors, antimicrobial agents, and CNS-targeted therapeutics. Its structural features align with the industry's focus on fragment-based drug design and click chemistry applications, making it a valuable candidate for high-throughput screening libraries.
The synthetic accessibility of 1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine via copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been widely discussed in academic forums. This method allows efficient incorporation of the triazole ring while maintaining excellent yield and purity. Analytical characterization techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography confirm the compound's structural integrity and stereochemical properties.
From a commercial perspective, CAS No. 2229435-81-6 has seen rising procurement inquiries from contract research organizations (CROs) specializing in small molecule therapeutics. Market analysts attribute this demand to the compound's dual functionality as both a hydrogen bond donor/acceptor and its capacity to modulate lipophilicity parameters in lead optimization programs. Regulatory databases indicate no current restrictions, though proper handling protocols should be observed during laboratory use.
Ongoing studies investigate the compound's potential in PET radiopharmaceuticals, leveraging the fluorine atoms for 18F isotope labeling. This application capitalizes on contemporary interests in molecular imaging probes for oncology and neurology research. Additionally, computational modeling suggests promising interactions with G-protein coupled receptors (GPCRs), positioning it as a candidate for next-generation therapeutic target modulation.
Environmental and toxicological assessments of 1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine remain areas of active investigation. Preliminary ecotoxicity data suggest moderate biodegradability, with research focusing on green chemistry approaches to improve its environmental profile. These studies address growing concerns about sustainable chemical development in the pharmaceutical industry.
For researchers seeking structure-activity relationship (SAR) insights, this compound offers valuable opportunities to explore fluorine effects on pharmacokinetic properties. Patent landscapes reveal increasing protection of derivatives containing the 1-phenyl-1H-1,2,3-triazol-4-yl motif, particularly in applications related to enzyme inhibition and cell signaling pathways.
The crystalline form of CAS No. 2229435-81-6 has been characterized for polymorph screening purposes, with differential scanning calorimetry (DSC) confirming stable thermal properties up to 180°C. Such data proves critical for formulation scientists working on solid dosage forms or cocrystal engineering projects.
Supply chain specialists note consistent availability of this compound through specialty chemical distributors, with purity grades ranging from 95% to 99% for different research applications. Analytical certificates typically include comprehensive HPLC chromatograms and residual solvent analysis, meeting the stringent requirements of GLP-compliant laboratories.
Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design, where its amine functionality could serve as a linkage point for bifunctional molecules. These applications align with cutting-edge trends in targeted protein degradation therapeutics.
2229435-81-6 (1,1-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)